6-oxo-1-(3-phenylpropyl)-N-[2-(1,3-thiazol-2-yl)ethyl]-3-piperidinecarboxamide

• IUPAC Name: 6-oxo-1-(3-phenylpropyl)-N-[2-(1,3-thiazol-2-yl)ethyl]piperidine-3-carboxamide
• InChI: InChI=1S/C20H25N3O2S/c24-19-9-8-17(20(25)22-11-10-18-21-12-14-26-18)15-23(19)13-4-7-16-5-2-1-3-6-16/h1-3,5-6,12,14,17H,4,7-11,13,15H2,(H,22,25)
• InChI Key: NWRRHACBSYTFPS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(CC1C(=O)NCCC2=NC=CS2)CCCC3=CC=CC=C3
• Molecular Formula: C20H25N3O2S
• Molecular Weight: 371.5 g/mol

Description

6-oxo-1-(3-phenylpropyl)-N-[2-(1,3-thiazol-2-yl)ethyl]-3-piperidinecarboxamide, commonly known as Oxytocin receptor antagonist, is a synthetic compound that has gained significant attention in the field of scientific research. This compound is used to study the biological and physiological effects of oxytocin, a neuropeptide hormone that plays a crucial role in social behavior, bonding, and reproductive functions.

Mechanism of Action

Oxytocin receptor antagonist works by blocking the binding of oxytocin to its receptors, thereby inhibiting the downstream signaling pathways that are activated by oxytocin. This leads to a decrease in the levels of oxytocin-induced behaviors and physiological functions.
Biochemical and Physiological Effects:
Oxytocin receptor antagonist has been shown to have a wide range of effects on various physiological and behavioral functions. Studies have shown that Oxytocin receptor antagonist can reduce social bonding, maternal behavior, and anxiety-related behaviors. Additionally, Oxytocin receptor antagonist can inhibit parturition and lactation by blocking the effects of oxytocin on the uterus and mammary gland.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Oxytocin receptor antagonist in lab experiments is that it allows researchers to study the effects of oxytocin in a controlled manner. Additionally, Oxytocin receptor antagonist can be used to investigate the role of oxytocin in various physiological and behavioral functions without the confounding effects of endogenous oxytocin.
However, one of the limitations of using Oxytocin receptor antagonist is that it may not completely block the effects of oxytocin, as other neuropeptides may also be involved in the regulation of these functions. Additionally, Oxytocin receptor antagonist may have off-target effects on other receptors, which may complicate the interpretation of the results.

Future Directions

There are several future directions for the use of Oxytocin receptor antagonist in scientific research. One potential application is in the treatment of psychiatric disorders such as anxiety and depression, which are thought to be related to dysregulation of the oxytocin system. Additionally, Oxytocin receptor antagonist may be used to investigate the role of oxytocin in the regulation of feeding behavior and energy homeostasis.
Conclusion:
Oxytocin receptor antagonist is a synthetic compound that is widely used in scientific research to study the role of oxytocin in various physiological and behavioral functions. Its mechanism of action involves blocking the binding of oxytocin to its receptors, which leads to a decrease in the levels of oxytocin-induced behaviors and physiological functions. While there are limitations to its use, Oxytocin receptor antagonist has several potential future applications in the field of scientific research.

Synthesis Methods

The synthesis of Oxytocin receptor antagonist involves a multi-step process that includes the condensation of 2-(1,3-thiazol-2-yl)ethylamine with 3-(4-bromobenzyl)piperidine-2,6-dione, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained by the reaction of the reduced intermediate with 3-phenylpropionyl chloride.

Scientific Research Applications

Oxytocin receptor antagonist is widely used in scientific research to study the role of oxytocin in various physiological and behavioral functions. It is used to investigate the effects of oxytocin on social behavior, maternal behavior, and anxiety-related behaviors. Additionally, Oxytocin receptor antagonist is used to study the role of oxytocin in the regulation of reproductive functions such as parturition and lactation.